Cas no 24637-69-2 (5alpha-Cholestan-19-oic acid, 2beta-methoxy-)
24637-69-2 structure
Product Name:5alpha-Cholestan-19-oic acid, 2beta-methoxy-
CAS No:24637-69-2
MF:C28H48O3
MW:432.678929328918
CID:2661062
Update Time:2023-08-06
5alpha-Cholestan-19-oic acid, 2beta-methoxy- Chemical and Physical Properties
Names and Identifiers
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- 2β-Methoxy-5α-cholestan-19-oic acid
- LVDPLXKYSNFYLU-DXVMCOMCSA-N
- 5alpha-Cholestan-19-oic acid, 2beta-methoxy-
-
- Inchi: 1S/C28H48O3/c1-18(2)7-6-8-19(3)23-13-14-24-22-12-10-20-9-11-21(31-5)17-28(20,26(29)30)25(22)15-16-27(23,24)4/h18-25H,6-17H2,1-5H3,(H,29,30)/t19-,20-,21-,22+,23-,24+,25+,27-,28-/m1/s1
- InChI Key: LVDPLXKYSNFYLU-DXVMCOMCSA-N
- SMILES: O(C)[C@@H]1CC[C@@H]2CC[C@@H]3[C@H](CC[C@]4(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]43)[C@@]2(C(=O)O)C1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 31
- Rotatable Bond Count: 7
- Complexity: 644
- Topological Polar Surface Area: 46.5
5alpha-Cholestan-19-oic acid, 2beta-methoxy- Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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